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Compound of Interest

Compound Name: Ac-Leu-Gly-OH

Cat. No.: B12099257

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of the solubility characteristics of N-

Acetyl-L-Leucyl-Glycine (Ac-Leu-Gly-OH). Unlike standard zwitterionic peptides, Ac-Leu-Gly-
OH possesses a blocked N-terminus, rendering it a mono-acidic molecule with distinct solubility

behaviors. This guide synthesizes thermodynamic principles with practical laboratory protocols

to assist researchers in formulation, enzymatic assays (e.g., Peptidyl-glycine alpha-amidating

monooxygenase [PAM] substrates), and drug development.

Key Takeaway: Ac-Leu-Gly-OH exhibits pH-dependent solubility in aqueous systems (driven

by C-terminal ionization) and high solubility in polar aprotic solvents (DMSO, DMF) due to the

disruption of inter-molecular hydrogen bonding.

Physicochemical Profile
To predict and manipulate solubility, one must first understand the molecular architecture. Ac-
Leu-Gly-OH is amphiphilic, featuring a hydrophobic cap and side chain balanced by a polar

backbone and an ionizable tail.
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N-Acetyl Group (Cap): Eliminates the basicity of the N-terminus. This prevents the formation

of a zwitterionic lattice (which typically has high crystal lattice energy and high melting

points), thereby enhancing solubility in organic solvents compared to the free amine form (H-

Leu-Gly-OH).

Leucine Side Chain: Isobutyl group adds hydrophobicity, limiting solubility in pure water at

low pH but enhancing interaction with organic modifiers.

Glycine Residue: Provides conformational flexibility and backbone polarity.

C-Terminal Carboxyl: The sole ionizable group (pKa ~3.35).

Key Parameters
Parameter Value / Description Source/Inference

CAS Number 4033-42-5 [1]

Molecular Weight 230.26 g/mol [1]

Molecular Formula C₁₀H₁₈N₂O₄ [1]

Melting Point 193–194 °C [1]

pKa (Predicted) 3.35 ± 0.10 (Carboxyl) [1]

LogP (Estimated) ~0.2 to 0.5
Based on fragment

contribution

Physical State White crystalline powder [1]

Solubility in Aqueous Systems[1][2][3][4]
The solubility of Ac-Leu-Gly-OH in water is strictly governed by the Henderson-Hasselbalch

equation. Because the N-terminus is acetylated, the molecule does not carry a positive charge

at physiological pH.

pH Dependence
pH < 3.0 (Protonated Form): The molecule exists as a neutral carboxylic acid (R-COOH).

Solubility is limited by the hydrophobic Leucine side chain and the Acetyl group. Precipitation
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is most likely in this range.

pH > 4.5 (Deprotonated Form): The carboxyl group ionizes (R-COO⁻). The solvation energy

of the anion drastically increases solubility.

Critical Protocol Note: Do not attempt to dissolve high concentrations in unbuffered water or

acidic buffers (e.g., 0.1% TFA) without verifying the final pH. The peptide itself is acidic;

dissolving it will lower the pH, potentially driving it back towards its insoluble protonated state.

Ionic Strength (Salting-In/Out)
At moderate ionic strength (100–150 mM NaCl), solubility is generally maintained due to

charge shielding of the carboxylate. However, excessive salt (>1 M) may trigger "salting-out"

due to the hydrophobic effect on the Leucine residue.

Solubility in Organic Solvents[3][4][5][6]
The absence of the zwitterionic charge pair makes Ac-Leu-Gly-OH significantly more soluble

in organic solvents than its unacetylated counterparts.

Polar Aprotic Solvents (DMSO, DMF)
Solubility:High (> 50 mg/mL).

Mechanism: DMSO and DMF are strong hydrogen bond acceptors. They effectively solvate

the peptide backbone amides and disrupt the crystal lattice.

Application: Ideal for preparing concentrated stock solutions (10–100 mM) for subsequent

dilution into aqueous buffers.

Alcohols (Methanol, Ethanol, TFE)
Solubility:Moderate to High.

Mechanism: The acetyl group and leucine side chain interact favorably with the alkyl chains

of the alcohol, while the hydroxyl group solvates the peptide backbone.

TFE (Trifluoroethanol): Often used to induce secondary structure, TFE will readily dissolve

Ac-Leu-Gly-OH.
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Non-Polar Solvents (Hexane, Chloroform)
Solubility:Low/Negligible.

Reasoning: Despite the acetyl/leucine hydrophobicity, the polar amide backbone and the

carboxylic acid group (even if protonated) are too polar to be solvated by hexane.

Visualizing the Solubility Landscape
The following diagram illustrates the thermodynamic equilibrium and decision-making process

for solubilization.

Solid Ac-Leu-Gly-OH
(Crystal Lattice)

Water (pH < 3)
Protonated (R-COOH)

Low Solubility

Limited Dissolution

Water (pH > 5)
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High Solubility

Deprotonation
(Add Base/Buffer)

DMSO/DMF
H-Bond Disruption
Very High Solubility

Solvation

Add NaOH / NH4OH Dilution into Buffer

Click to download full resolution via product page

Figure 1: Solubility equilibrium states. The transition from solid to soluble is most efficient via

ionization (pH adjustment) or polar aprotic solvation.

Experimental Protocols
Standard Dissolution Workflow (Stock Preparation)
This protocol ensures complete solubilization and stability for analytical or biological assays.
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Calculate Requirements: Determine the target concentration (typically 10–50 mM for stocks).

Solvent Selection:

Preferred: 100% DMSO (anhydrous).

Alternative (Aqueous): 50 mM Ammonium Bicarbonate (pH ~7.8).

Weighing: Weigh Ac-Leu-Gly-OH into a glass vial (avoid static).

Addition: Add the calculated volume of solvent.

Agitation: Vortex for 30 seconds. If particulates remain, sonicate in a water bath for 2–5

minutes at ambient temperature.

Inspection: Solution must be optically clear.

Dilution: Dilute the stock 100x–1000x into the assay buffer.

Solubility Determination (Shake-Flask Method)
To rigorously determine the solubility limit in a specific solvent:

Saturation: Add excess solid Ac-Leu-Gly-OH to the solvent in a sealed vial.

Equilibration: Shake at constant temperature (e.g., 25°C) for 24 hours.

Separation: Centrifuge at 10,000 x g for 10 minutes or filter through a 0.22 µm PVDF filter.

Quantification: Analyze the supernatant via HPLC.

Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm).

Mobile Phase: A: 0.1% TFA in Water; B: 0.1% TFA in Acetonitrile (Gradient 5-95% B).

Detection: UV at 210 nm (Amide bond) or 220 nm.

Applications & Implications
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Enzymatic Assays: Ac-Leu-Gly-OH is often used as a minimal substrate to study proteases

or amidating enzymes. The acetyl group mimics the peptide chain continuity found in native

protein substrates.

Formulation: For drug delivery studies, the pH-dependent solubility allows for potential

enteric targeting (insoluble in stomach acid, soluble in intestinal fluid).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12099257?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

